Cas no 2563273-44-7 (Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone)

• Product Name: Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone
• CAS No: 2563273-44-7
• MF: C₂₂H₁₅NO
• MW: 309.360605478287
• CID: 5086562
• PubChem ID: 162394067
• Update Time: 2025-05-20

Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone
• 2-benzoyl-2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yne
• 2563273-44-7
• F77150
• BS-47983
• 2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl(phenyl)methanone

• Inchi： 1S/C22H15NO/c24-22(19-10-2-1-3-11-19)23-16-20-12-5-4-8-17(20)14-15-18-9-6-7-13-21(18)23/h1-13H,16H2
• InChI Key： VNOHKBXTHVNRMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=CC=CC=2C#CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 309.115364102g/mol
• Monoisotopic Mass: 309.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3

Additional information on Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone

Introduction to Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone (CAS No. 2563273-44-7)

Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2563273-44-7, belongs to the class of dibenz[b,f]azocin derivatives, which are known for their diverse pharmacological properties. The presence of a phenyl group and a ketone moiety in its molecular structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The molecular structure of Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone consists of a fused ring system with a ketone group at the 5-position and a phenyl substituent at the 11-position. This arrangement creates a rigid framework that can be exploited for selective binding to biological receptors. The 11,12-didehydro designation indicates the removal of two hydrogen atoms from the adjacent positions, which may influence the electronic properties and reactivity of the molecule. Such structural modifications are often employed to enhance binding affinity and selectivity in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of dibenz[b,f]azocin derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The unique scaffold of Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The combination of the phenyl group and the ketone moiety provides multiple sites for chemical modification, allowing for the design of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a tool for understanding the mechanisms of action of related molecules. The structural similarity to known bioactive compounds suggests that Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone could serve as a valuable intermediate in synthesizing more complex drug candidates. Additionally, its unique chemical properties may make it useful in developing new methodologies for studying molecular interactions at the atomic level.

Recent studies have begun to unravel the biological significance of dibenz[b,f]azocin derivatives. These compounds have been shown to interact with a variety of biological targets, including enzymes and receptors involved in signal transduction pathways. The presence of both hydrophobic and polar regions in the molecule allows it to engage with multiple binding sites on biological targets, potentially leading to potent and selective effects. This dual interaction profile makes Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone a particularly interesting compound for further exploration.

The synthesis of Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in developing synthetic routes for this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

The pharmacological evaluation of Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone is currently underway in several research laboratories. Preliminary studies suggest that this compound exhibits promising activity against certain disease-related targets. For instance, it has shown potential as an inhibitor of enzymes involved in inflammatory pathways. Such findings are encouraging and warrant further investigation into its therapeutic applications.

The development of new drug candidates is a multifaceted process that requires careful consideration of both chemical and biological factors. Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone represents an exciting example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of structural features and potential biological activities make it a valuable asset in the quest for new medicines.

In conclusion,Phenyl(11,12-didehydrodibenz[b,f]azocin-5(6H)-yl)methanone (CAS No. 2563273-44-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.